Azelnidipine D7
Description
Azelnidipine D7 is deuterium labeled Azelnidipine, which is a L-type calcium channel blocker.
Scientific Research Applications
1. Impact on Vascular Smooth Muscle
Azelnidipine has been studied for its effects on voltage-dependent Ba2+ currents in guinea-pig vascular smooth muscle, providing insights into its action on Ca2+ channels in smooth muscle cells, particularly in the context of treating hypertension (Zhu et al., 2006).
2. Antioxidant Effects
Research has demonstrated the antioxidant effects of azelnidipine in cultured human arterial endothelial cells under oxidative stress. This property could be significant when combined with its anti-hypertensive action and low incidence of tachycardia (Shinomiya et al., 2004).
3. Pharmacokinetics and Bioavailability
Studies on the development and validation of azelnidipine drug by UV-visible double beam spectrophotometer have contributed to understanding its pharmacokinetics and bioavailability, highlighting the significance of accurate and sensitive methods for determining azelnidipine concentration in various formulations (Richards et al., 2022).
4. Cardioprotective Effects
Azelnidipine exhibits cardioprotective effects, as shown in studies investigating its role in protecting myocardium against hyperglycemia-induced cardiac damage. This aspect is crucial in the therapeutic application for diabetic patients with cardiac complications (Kain et al., 2010).
5. Impact on Blood Pressure and Diastolic Function
The effect of azelnidipine on left ventricular diastolic performance in hypertensive patients, particularly those with mild diastolic dysfunction, has been studied. This research provides valuable insights into its impact on blood pressure control and improvement in left ventricular diastolic function (Ito et al., 2009).
6. Effect on Aldosterone Synthesis and Secretion
Azelnidipine's influence on aldosterone synthesis and secretion in human adrenocortical cells has been evaluated, demonstrating its potential to impact mineralocorticoid receptor pathways and, by extension, cardiovascular disease prevention (Isaka et al., 2009).
7. Comparative Pharmacological Profiles
Comparative pharmacological profiles of azelnidipine and other calcium channel blockers have been established, particularly in their impact on single cell mechanics in mouse cardiomyocytes. Such comparative studies are crucial in understanding the unique properties of azelnidipine in clinical applications (Iribe et al., 2013).
8. Role in Atherosclerosis
Azelnidipine's role in reducing atherosclerosis independently of its blood pressure-lowering actions has been explored in various studies. This research highlights the potential vasculoprotective properties of azelnidipine beyond its primary function as a hypertension treatment (Nakano et al., 2008).
properties
Product Name |
Azelnidipine D7 |
|---|---|
Molecular Formula |
C33H27D7N4O6 |
Molecular Weight |
589.69 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
